Diethyl 2-Acetamido-2-[3-(1,3-dioxo-2-isoindolinyl)-2-oxopropyl]malonate

Specification

• Molecular Formula: C20H22N2O8
• Molecular Weight: 418.4 g/mol
• IUPAC Name: diethyl 2-acetamido-2-[3-(1,3-dioxoisoindol-2-yl)-2-oxopropyl]propanedioate
• Standard InChI: InChI=1S/C20H22N2O8/c1-4-29-18(27)20(21-12(3)23,19(28)30-5-2)10-13(24)11-22-16(25)14-8-6-7-9-15(14)17(22)26/h6-9H,4-5,10-11H2,1-3H3,(H,21,23)
• Standard InChI Key: CBXXWFGJOHRKNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(=O)CN1C(=O)C2=CC=CC=C2C1=O)(C(=O)OCC)NC(=O)C

Introduction

Diethyl 2-Acetamido-2-[3-(1,3-dioxo-2-isoindolinyl)-2-oxopropyl]malonate is a complex organic compound with significant potential in medicinal chemistry and drug development. It features a unique combination of functional groups, including a malonate group, an acetamido group, and a dioxoisoindoline moiety. This compound is identified by its CAS number, 408507-08-4, and has been explored for its biological activities, particularly in anticancer research.

Biological Activities and Research

Diethyl 2-Acetamido-2-[3-(1,3-dioxo-2-isoindolinyl)-2-oxopropyl]malonate has shown potential in anticancer research due to its complex structure, which may interact with various biological targets. Compounds with similar structures often exhibit enhanced biological properties, making them candidates for drug development.

Compound	Molecular Formula
Diethyl 2-Acetamido-2-(3-cyanopropyl)malonate	Contains a cyanopropyl group; potential for different reactivity.
Diethyl 2-Acetamido-2-(3-oxo-3-phenylpropyl)malonate	Features a phenyl group; studied for antitumor properties.
Diethyl 2-Acetamido-2-(4-octylphenyl)-malonate	Contains an octylphenyl group; potential applications in drug delivery systems.

Synthesis and Applications

The synthesis of Diethyl 2-Acetamido-2-[3-(1,3-dioxo-2-isoindolinyl)-2-oxopropyl]malonate typically involves multi-step organic synthesis techniques, requiring careful control of reaction conditions to ensure high yields and purity. This compound is used in laboratory settings for scientific research and development, particularly in the field of medicinal chemistry.

Safety and Handling

When handling Diethyl 2-Acetamido-2-[3-(1,3-dioxo-2-isoindolinyl)-2-oxopropyl]malonate, it is essential to follow proper safety protocols. The compound should be handled with gloves, and protective eyewear should be worn. In case of exposure, immediate washing with water is recommended, and medical attention should be sought if irritation persists.

Suppliers and Availability

Diethyl 2-Acetamido-2-[3-(1,3-dioxo-2-isoindolinyl)-2-oxopropyl]malonate is available from several suppliers, including Reagentia and Combi-Blocks, Inc. It is sold in various quantities, such as 100 mg, 250 mg, and 1 g, with purity levels typically above 95%.

Supplier	Quantity	Purity	Price (Excl. VAT)
Reagentia	100 mg	≥95%	€1,051.22
Reagentia	250 mg	≥95%	€1,435.38
Reagentia	1 g	≥95%	Not specified
Astatech	1 g	95%	$980.00